N1-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-N2-(2-methoxyethyl)oxalamide

• IUPAC Name: N'-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-N-(2-methoxyethyl)oxamide
• InChI: InChI=1S/C13H20N2O5/c1-13(18,8-10-4-3-6-20-10)9-15-12(17)11(16)14-5-7-19-2/h3-4,6,18H,5,7-9H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key: CUOQJIVEMIDNGO-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)(CNC(=O)C(=O)NCCOC)O
• Molecular Formula: C13H20N2O5
• Molecular Weight: 284.31 g/mol

Description

The compound “N1-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-N2-(2-methoxyethyl)oxalamide” is an organic compound containing a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. It also contains an oxalamide group, which is a type of amide and is often involved in hydrogen bonding.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques such as 1H-NMR and 13C-NMR. These techniques can provide information about the types of atoms in the compound and their connectivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be analyzed using various techniques. For example, the density, melting point, and refractive index can be determined experimentally. Spectroscopic techniques can also provide information about the compound’s electronic structure.

Scientific Research Applications

Applications in Cancer Research

• Phase I and Pharmacokinetic Study of Dolastatin 10 Analogue TZT-1027 : This study evaluated TZT-1027, a cytotoxic dolastatin 10 derivative that inhibits microtubule assembly through the binding to tubulins, for its dose-limiting toxicities, maximum tolerated dose, and pharmacokinetics in patients with advanced solid tumors. The findings support the potential of furan derivatives in cancer treatment protocols (M. D. de Jonge et al., 2005).

• Phase II Studies of Polymer-Doxorubicin (PK1, FCE28068) : This research reports phase II studies using polymer-doxorubicin, a compound that showed signs of activity with decreased toxicity in chemotherapy-refractory patients. This study underscores the significance of furan derivatives in enhancing the therapeutic index of chemotherapeutic agents (L. Seymour et al., 2009).

Metabolic Studies

• Pregnancy Increases the Renal Secretion of N1-methylnicotinamide (1-NMN) : The study explored the renal secretion of 1-NMN, an endogenous probe for renal transporter activity, indicating the significance of furan derivatives in understanding renal function and drug interactions in physiological conditions like pregnancy (Mackenzie C. Bergagnini-Kolev et al., 2017).

• N1-methylnicotinamide as Biomarker for MATE-mediated Renal Drug-Drug Interactions : This study suggested that N1-methylnicotinamide could serve as an endogenous biomarker for renal drug-drug interactions mediated by the multidrug and toxin extrusion proteins (MATEs), highlighting the utility of furan derivatives in pharmacokinetics and drug safety evaluation (F. Müller et al., 2023).

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and reactivity. For example, many organic compounds are flammable and should be handled with care. Specific safety data for this compound is not available in the resources I have.